Cas no 29211-68-5 (3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one)

3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one structure
29211-68-5 structure
Product Name:3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one
CAS No:29211-68-5
MF:C7H12N2O
MW:140.182981491089
CID:88802
PubChem ID:520421
Update Time:2025-04-18

3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-tert-Butyl-2-pyrazolin-5-one
    • 3-(tert-Butyl)-4,5-dihydro-1H-pyrazol-5-one
    • 3-tert-butyl-1,4-dihydropyrazol-5-one
    • 5-tert-Butyl-2,4-dihydro-3H-pyrazol-3-one
    • 3-(tert-Butyl)-1H-pyrazol-5(4H)-one
    • 3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one
    • AM-807/25099017
    • MFCD00051760
    • EN300-54293
    • Z57683789
    • F0902-7632
    • AKOS000271441
    • FT-0616392
    • BB 0219323
    • CHEBI:195144
    • DTXSID10334343
    • 5-tert-Butyl-2,4-dihydro-3H-pyrazol-3-one #
    • 3-tert-butyl-1, 4-dihydropyrazol-5-one
    • 5-tert-Butyl-2,4-dihydro-pyrazol-3-one
    • 5-(1,1-Dimethylethyl)-2,4-dihydro-3H-pyrazol-3-one
    • 3H-Pyrazol-3-one,5-(1,1-dimethylethyl)-2,4-dihydro-
    • 3H-Pyrazol-3-one, 5-(1,1-dimethylethyl)-2,4-dihydro-
    • SCHEMBL2827545
    • 29211-68-5
    • ALBB-006591
    • STK501288
    • 5-tert-butyl-2,4-dihydropyrazol-3-one
    • MDL: MFCD00051760
    • Inchi: 1S/C7H12N2O/c1-7(2,3)5-4-6(10)9-8-5/h4H2,1-3H3,(H,9,10)
    • InChI Key: VDNOHRWEOSDGQX-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(C)(C)C)=NN1
    • BRN: 775174

Computed Properties

  • Exact Mass: 140.09500
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5Ų
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.11
  • Melting Point: 208 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.534
  • PSA: 41.46000
  • LogP: 0.67280
  • Solubility: Insoluble in water

3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S22-S24/25
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-tert-butyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>

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